Cas no 895487-88-4 (N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(phenylsulfanyl)acetamide)

• Product Name: N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(phenylsulfanyl)acetamide
• CAS No: 895487-88-4
• MF: C₁₈H₁₇N₃O₄S
• MW: 371.410282850266
• CID: 6536099
• Update Time: 2025-05-26

N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(phenylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(phenylsulfanyl)acetamide
• N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-phenylsulfanylacetamide

• Inchi： 1S/C18H17N3O4S/c1-23-12-8-9-14(15(10-12)24-2)17-20-21-18(25-17)19-16(22)11-26-13-6-4-3-5-7-13/h3-10H,11H2,1-2H3,(H,19,21,22)
• InChI Key： LQUYSIAYAGXGFP-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(OC)C=C2OC)O1)(=O)CSC1=CC=CC=C1

Additional information on N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(phenylsulfanyl)acetamide

N-5-(2,4-Dimethoxyphenyl)-1,3,4-Oxadiazol-2-yl-2-(phenylsulfanyl)Acetamide: A Comprehensive Overview

N-5-(2,4-Dimethoxyphenyl)-1,3,4-Oxadiazol-2-yl-2-(phenylsulfanyl)Acetamide (CAS No. 895487-88-4) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its oxadiazole ring system, which is a five-membered heterocycle containing two oxygen atoms and one nitrogen atom. The presence of the 1,3,4-oxadiazole moiety in its structure contributes to its potential as a bioactive molecule due to the inherent stability and reactivity of this functional group.

The compound's name reflects its structural composition. The oxadiazole ring is substituted at the 5-position with a 2,4-dimethoxyphenyl group, which introduces electron-donating methoxy groups into the molecule. These groups can influence the electronic properties of the compound, potentially enhancing its ability to interact with biological targets. Additionally, the phenylsulfanyl (thiophenol) group attached to the acetamide moiety adds further complexity to the molecule's structure. This sulfanyl group can act as a sulfur donor in metalloenzyme interactions or serve as a site for further chemical modifications.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery. For instance, researchers have reported that such compounds exhibit potential anti-inflammatory and anti-cancer activities due to their ability to modulate key cellular pathways. In particular, N-5-(2,4-dimethoxyphenyl)-1,3,4-Oxadiazol-2-yl-2-(phenylsulfanyl)Acetamide has been investigated for its role in inhibiting enzymes involved in inflammation and oxidative stress. These findings underscore the compound's potential as a lead molecule for developing novel therapeutic agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the oxadiazole ring. This is often achieved through cyclization reactions involving carbonyl compounds and nitrogen sources. The subsequent substitution reactions introduce the dimethoxyphenyl and phenylsulfanyl groups into the structure. Advanced techniques such as microwave-assisted synthesis or catalytic methods have been employed to optimize the reaction conditions and improve yield.

In terms of applications, N-5-(2,4-Dimethoxyphenyl)-1,3,4-Oxadiazol-2-yl-2-(phenylsulfanyl)Acetamide has shown promise in various fields beyond medicine. For example, its electronic properties make it a candidate for use in organic electronics or as a component in advanced materials such as polymers or liquid crystals. Researchers are also exploring its potential as a precursor for other bioactive molecules through further functionalization.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its safety and sustainability. Studies have indicated that under certain conditions, such as exposure to light or enzymatic action, the compound undergoes hydrolysis or oxidative cleavage. These findings are essential for developing strategies to minimize its environmental impact during industrial processes.

In conclusion, N-5-(2,4-Dimethoxyphenyl)-1,3,4-Oxadiazol-2-yl-2-(phenylsulfanyl)Acetamide (CAS No. 895487-88-4) represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure and promising biological activities position it as an important subject for further research and development in both academic and industrial settings.